2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone
Overview
Description
2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone, also known as 2-chloro-1-pyrazolyl ethanone, is a small molecule compound with a molecular weight of 166.58 g/mol and a chemical formula of C7H10ClN2O. It is a colorless solid at room temperature and is soluble in organic solvents such as methanol, ethanol, and acetone. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Scientific Research Applications
Key Intermediate in Zolazepam Synthesis
The compound is a key intermediate in the synthesis of Zolazepam , a tranquilizer used for wild animals . The synthesis involves the Friedel-Crafts reaction between 2-fluorobenzoyl chloride and 5-chloro-1,3-dimethylpyrazole . The overall procedure for pyrazolodiazepinone synthesis such as zolazepam was synthesized via methyl amination of IV, acylation of the produced amino ketone by bromoacetyl bromide, conversion of bromoacetamide derivative to the azidoacetamide, catalytic hydrogenation of the azidoacetamide derivative and cyclization to the diazepinones .
Organic Synthesis Intermediate
The compound is used as an intermediate in organic synthesis . It’s a versatile building block in the synthesis of a wide range of organic compounds .
Monomer for Chloroprene Rubber
It is used as a monomer for the production of chloroprene rubber . Chloroprene rubber is a type of synthetic rubber that has excellent mechanical and good chemical properties .
Research on Reaction Conditions and Side Products
The compound is used in research to investigate different aspects of each step in chemical reactions, such as reaction conditions, side products, and workup procedures . This research can lead to improvements in synthetic methods and yield optimization .
Toxicology Studies
The compound is used in toxicology studies to understand its acute toxicity, irritation, subacute and chronic toxicity, mutagenicity, teratogenicity, carcinogenicity, and other toxicological data .
Ecotoxicology Studies
The compound is used in ecotoxicology studies to understand its biodegradability, non-biodegradability, and emergency handling . This research can contribute to environmental risk assessments and the development of safer chemical practices .
properties
IUPAC Name |
2-chloro-1-(3,5-dimethylpyrazol-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-5-3-6(2)10(9-5)7(11)4-8/h3H,4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVMYJRFNPDUKDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(=O)CCl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10360208 |
Source
|
| Record name | 2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
36140-55-3 |
Source
|
| Record name | 2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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